![molecular formula C11H14ClF2N B6205074 2-[(2,6-difluorophenyl)methyl]pyrrolidine hydrochloride CAS No. 2694734-65-9](/img/no-structure.png)
2-[(2,6-difluorophenyl)methyl]pyrrolidine hydrochloride
Overview
Description
2-[(2,6-difluorophenyl)methyl]pyrrolidine hydrochloride, also known as 2-(2,6-difluorophenylmethyl)-1H-pyrrolidine hydrochloride, is a synthetic compound with a variety of applications in scientific research. It is a colorless to slightly yellow crystalline solid with a molecular formula of C10H13F2N.HCl. This compound has been studied for its potential use in the development of new drugs, as well as its applications in biochemistry and physiology.
Mechanism of Action
2-[(2,6-difluorophenyl)methyl]pyrrolidine hydrochloride[(2,6-difluorophenyl)methyl]pyrrolidine hydrochloride is known to act as an agonist at several receptors, including the serotonin 5-HT2A receptor and the dopamine D2 receptor. It is thought to act as an agonist of the serotonin 5-HT2A receptor by binding to the receptor and activating it, resulting in the release of neurotransmitters and other physiological responses. At the dopamine D2 receptor, it is thought to act as an antagonist, blocking the receptor and preventing the release of dopamine.
Biochemical and Physiological Effects
This compound[(2,6-difluorophenyl)methyl]pyrrolidine hydrochloride has been studied for its potential effects on the body. It has been shown to have antidepressant and anxiolytic effects in animal studies, as well as anti-inflammatory and neuroprotective effects. It has also been studied for its potential use in the treatment of obesity, Alzheimer’s disease, and Parkinson’s disease.
Advantages and Limitations for Lab Experiments
2-[(2,6-difluorophenyl)methyl]pyrrolidine hydrochloride[(2,6-difluorophenyl)methyl]pyrrolidine hydrochloride has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it is stable over a wide range of temperatures and pH values. It is also non-toxic and has low bioavailability, making it safe to handle and use in experiments. However, it is relatively expensive, and it is not suitable for use in experiments involving high temperatures or long-term storage.
Future Directions
There are a number of potential future directions for research involving 2-[(2,6-difluorophenyl)methyl]pyrrolidine hydrochloride[(2,6-difluorophenyl)methyl]pyrrolidine hydrochloride. These include further study of its effects on the body, including its potential use in the treatment of various diseases, as well as its potential applications in the development of new drugs. Additionally, further research could be done on the synthesis of this compound and its use as a building block for the synthesis of modified peptides. Finally, further study could be done on its potential use as a substrate for the preparation of enzyme inhibitors and as a probe for the study of various biochemical pathways.
Synthesis Methods
2-[(2,6-difluorophenyl)methyl]pyrrolidine hydrochloride[(2,6-difluorophenyl)methyl]pyrrolidine hydrochloride is synthesized via a multi-step reaction. The starting material is this compound(2,6-difluorophenyl)methyl-1-chloropyrrolidine, which is reacted with sodium hydroxide and then hydrochloric acid. The resulting product is then purified by recrystallization.
Scientific Research Applications
2-[(2,6-difluorophenyl)methyl]pyrrolidine hydrochloride[(2,6-difluorophenyl)methyl]pyrrolidine hydrochloride has been used in a variety of scientific research applications. It has been used as a ligand for the preparation of anionic complexes, as a reagent for the synthesis of other compounds, and as a building block for the synthesis of modified peptides. It has also been used as a substrate for the preparation of enzyme inhibitors and as a probe for the study of various biochemical pathways.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(2,6-difluorophenyl)methyl]pyrrolidine hydrochloride involves the reaction of 2,6-difluorobenzyl chloride with pyrrolidine in the presence of a base to form the desired product. The reaction is carried out in a solvent such as dichloromethane or chloroform.", "Starting Materials": [ "2,6-difluorobenzyl chloride", "pyrrolidine", "base (e.g. triethylamine)", "solvent (e.g. dichloromethane or chloroform)", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2,6-difluorobenzyl chloride in a solvent such as dichloromethane or chloroform.", "Step 2: Add pyrrolidine and a base such as triethylamine to the reaction mixture.", "Step 3: Stir the reaction mixture at room temperature for several hours.", "Step 4: Quench the reaction by adding hydrochloric acid to the mixture.", "Step 5: Extract the product with a suitable solvent such as ethyl acetate.", "Step 6: Purify the product by recrystallization or column chromatography.", "Step 7: Obtain the final product, 2-[(2,6-difluorophenyl)methyl]pyrrolidine hydrochloride." ] } | |
| 2694734-65-9 | |
Molecular Formula |
C11H14ClF2N |
Molecular Weight |
233.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
